Cas no 2320458-94-2 (1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane)

• Product Name: 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane
• CAS No: 2320458-94-2
• MF: C₁₆H₂₁F₃N₂O₃S₂
• MW: 410.474752187729
• CID: 5340257
• Update Time: 2025-07-11

1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydrothiophen-3-yl)-4-((4-(trifluoromethoxy)phenyl)sulfonyl)-1,4-diazepane
• 1-(thiolan-3-yl)-4-[4-(trifluoromethoxy)phenyl]sulfonyl-1,4-diazepane
• 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane

• Inchi： 1S/C16H21F3N2O3S2/c17-16(18,19)24-14-2-4-15(5-3-14)26(22,23)21-8-1-7-20(9-10-21)13-6-11-25-12-13/h2-5,13H,1,6-12H2
• InChI Key： NXWSHVIDCVBNBJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(CCC1)S(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 560
• XLogP3: 3.3
• Topological Polar Surface Area: 83.5

Additional information on 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane

Professional Introduction to Compound with CAS No. 2320458-94-2 and Product Name: 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane

The compound identified by the CAS number 2320458-94-2 and the product name 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiolan-3-yl moiety and a trifluoromethoxy substituent on the benzene ring, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their ability to modulate various biological pathways, making them valuable scaffolds for developing novel therapeutic agents. The 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane compound exemplifies this trend by incorporating structural elements that enhance its pharmacological profile. The thiolan-3-yl group introduces a sulfur-containing heterocycle, which is often associated with enhanced binding affinity and selectivity towards biological targets. Additionally, the trifluoromethoxy group increases the lipophilicity of the molecule, improving its membrane permeability and bioavailability.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in treating a range of diseases. Studies have demonstrated that sulfonamide derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane suggests that it may interact with enzymes and receptors involved in these pathological processes. For instance, the sulfonamide core is known to disrupt bacterial cell wall synthesis, while the trifluoromethoxy group can enhance binding to mammalian targets due to its electron-withdrawing nature.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiolan-3-yl group necessitates careful handling to prevent unwanted side reactions, while the formation of the sulfonamide bond requires optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane with biological targets. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in enzymes and receptors. The presence of both polar and nonpolar regions in its structure allows it to engage multiple binding sites simultaneously, potentially leading to increased efficacy and reduced side effects.

The pharmacokinetic properties of this compound are also of great interest. Preliminary in vitro studies have indicated that it exhibits favorable solubility and stability under physiological conditions. The trifluoromethoxy group enhances its metabolic stability by resisting degradation by cytochrome P450 enzymes, while the thiolan-3-yl moiety contributes to its bioavailability by improving passive diffusion across biological membranes. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

In vivo studies have begun to explore the therapeutic potential of 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane in animal models of disease. Initial results have shown that it can modulate inflammatory responses and inhibit tumor growth effectively. These findings align with previous research on sulfonamide derivatives and suggest that this compound may have broad therapeutic applications. Further investigations are needed to fully elucidate its mechanism of action and optimize its pharmacological profile for clinical use.

The development of novel pharmaceuticals is an iterative process that involves continuous refinement based on experimental data and computational predictions. The case of 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzenesulfonyl-1,4-diazepane underscores the importance of integrating synthetic chemistry, molecular modeling, and biological testing to create effective therapeutic agents. As research progresses, it is expected that additional derivatives will be synthesized and evaluated for their potential as lead compounds in drug discovery.

Future directions for research on this compound include exploring its interactions with additional biological targets and optimizing its chemical structure for improved efficacy and safety. Advances in biocatalysis and green chemistry may also enable more sustainable synthetic routes for producing this molecule at scale. By leveraging interdisciplinary approaches, scientists can accelerate the translation of laboratory discoveries into clinical applications that benefit patients worldwide.